6-(2-phenyl-4-morpholinyl)nicotinamide

• IUPAC Name: 6-(2-phenylmorpholin-4-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C16H17N3O2/c17-16(20)13-6-7-15(18-10-13)19-8-9-21-14(11-19)12-4-2-1-3-5-12/h1-7,10,14H,8-9,11H2,(H2,17,20)
• InChI Key: WQGMJALIWAIGPF-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C2=NC=C(C=C2)C(=O)N)C3=CC=CC=C3
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

6-(2-Phenyl-4-morpholinyl)nicotinamide is a nicotinamide derivative characterized by a 2-phenyl-4-morpholinyl substituent at the 6-position of the pyridine ring. The morpholine moiety is a six-membered heterocycle containing one oxygen and one nitrogen atom, which enhances solubility and pharmacokinetic properties by improving hydrogen-bonding interactions with biological targets .

Comparison with Similar Compounds

Key Observations :

• Morpholine vs. Other Heterocycles: Morpholine-containing compounds (e.g., 6-(4-Chlorophenyl)-2-morpholino-4-(trifluoromethyl)nicotinonitrile) exhibit improved solubility and target engagement compared to tetrahydrofuran (THF) or pyran derivatives, which may prioritize membrane permeability .
• Halogen Effects : Chlorophenyl or fluorophenyl groups enhance binding to hydrophobic enzyme pockets, while trifluoromethyl groups increase metabolic stability .
• Positional Substituents: Substituents at the 2- or 4-positions of the pyridine ring (e.g., morpholino, CF₃) significantly influence steric and electronic interactions with biological targets .

NAMPT Inhibition and Cancer Therapy

Nicotinamide phosphoribosyltransferase (NAMPT) is a key enzyme in NAD+ biosynthesis and a therapeutic target in cancer. However, physiological challenges such as enzyme mutations and low inhibitor efficacy at physiological NAD+ concentrations limit clinical translation .

Antimicrobial and Anti-inflammatory Properties

Compounds like thiophene-nicotinic acid hybrids () demonstrate antimicrobial activity against Gram-positive bacteria (MIC: 2–8 µg/mL), attributed to the thiophene ring’s electron-rich structure enhancing membrane disruption. In contrast, morpholine derivatives may prioritize eukaryotic enzyme inhibition over prokaryotic targets .

Research Findings and Mechanistic Insights

Transition-State Analysis and Quantum Calculations

Studies on NAMPT’s transition state (TS) using kinetic isotope effects (KIEs) and B3LYP/6-31G* quantum calculations reveal a dissociative mechanism with a cationic intermediate. The TS features elongated C1′–N (2.35 Å) and C1′–O (2.60 Å) bonds, indicating significant ribosyl group migration . These insights guide TS analog design, where morpholine-containing compounds could mimic ribosyl geometry to enhance inhibitor binding .

Docking Studies and Target Interactions

Molecular docking of 6-(4-Chlorophenyl)-2-morpholino-4-(trifluoromethyl)nicotinonitrile predicts favorable interactions with cancer-related kinases (e.g., EGFR, VEGFR2) via halogen-π and hydrogen-bonding interactions with the morpholine oxygen . Similar interactions are plausible for 6-(2-phenyl-4-morpholinyl)nicotinamide, given its structural congruence.